Cas no 2172272-00-1 (3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172272-00-1
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6428261
• PubChem ID: 165527788
• Update Time: 2025-08-01

3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 2172272-00-1
• EN300-1508971
• 3-chloro-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

• Inchi： 1S/C27H25ClN2O5/c1-16(10-13-25(31)30-24-12-11-17(26(32)33)14-23(24)28)29-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,11-12,14,16,22H,10,13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： MSQZBAPMQXPOEX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1NC(CCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Comprehensive Overview of 3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172272-00-1)

3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172272-00-1) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected amino acids due to their stability and compatibility with automated peptide synthesizers, aligning with the growing demand for precision in drug development.

The compound’s chloro and benzoic acid functional groups contribute to its reactivity, enabling selective modifications in complex molecular architectures. Recent trends in peptide-based therapeutics and bioconjugation have heightened interest in derivatives like 3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid, as they facilitate the design of targeted drug delivery systems. Questions such as "Fmoc-protected amino acid applications" or "CAS 2172272-00-1 solubility" are common in scientific forums, reflecting its relevance in modern biochemistry.

From a synthetic perspective, the compound’s carboxylic acid moiety allows for efficient coupling reactions, a feature often explored in peptide bond formation. Its compatibility with green chemistry protocols—such as water-soluble catalysts—has also garnered attention, addressing sustainability concerns in industrial-scale production. Analytical techniques like HPLC and mass spectrometry are typically employed to validate its purity, a topic frequently queried in academic and industrial settings.

In summary, 3-chloro-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172272-00-1) exemplifies the intersection of organic chemistry and biomedical innovation. Its role in advancing peptide therapeutics and biomaterials underscores its importance in contemporary research, making it a compound of enduring scientific and commercial value.